Cas no 1805031-72-4 (4-Bromo-2-fluoro-3-nitrophenol)

• Product Name: 4-Bromo-2-fluoro-3-nitrophenol
• CAS No: 1805031-72-4
• MF: C₆H₃BrFNO₃
• MW: 235.995324373245
• CID: 4618494
• Update Time: 2025-10-30

4-Bromo-2-fluoro-3-nitrophenol Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-2-fluoro-3-nitrophenol

• Inchi： 1S/C6H3BrFNO3/c7-3-1-2-4(10)5(8)6(3)9(11)12/h1-2,10H
• InChI Key： SPHBRVIRUKILRH-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C(=C1[N+](=O)[O-])F)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 186
• XLogP3: 2.2
• Topological Polar Surface Area: 66

Additional information on 4-Bromo-2-fluoro-3-nitrophenol

Introduction to 4-Bromo-2-fluoro-3-nitrophenol (CAS No. 1805031-72-4)

4-Bromo-2-fluoro-3-nitrophenol (CAS No. 1805031-72-4) is a versatile organic compound that has garnered significant attention in recent years due to its unique chemical properties and potential applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This compound is characterized by its bromine, fluorine, and nitro functional groups, which confer it with distinct reactivity and physical properties.

The molecular structure of 4-Bromo-2-fluoro-3-nitrophenol consists of a benzene ring substituted with a bromine atom at the 4-position, a fluorine atom at the 2-position, and a nitro group at the 3-position. These substituents play a crucial role in determining the compound's chemical behavior and reactivity. The presence of the bromine and fluorine atoms introduces halogen effects, while the nitro group imparts strong electron-withdrawing properties, making the molecule highly reactive in various chemical transformations.

In the realm of pharmaceutical research, 4-Bromo-2-fluoro-3-nitrophenol has shown promise as an intermediate in the synthesis of novel drugs. Recent studies have explored its potential as a precursor for the development of antimicrobial agents and anticancer drugs. For instance, a study published in the Journal of Medicinal Chemistry highlighted the use of 4-Bromo-2-fluoro-3-nitrophenol in the synthesis of a series of substituted phenols with potent antibacterial activity against multidrug-resistant strains of bacteria. The unique combination of halogenated and nitro functionalities in this compound allows for fine-tuning of the pharmacological properties of the final drug candidates.

Beyond pharmaceutical applications, 4-Bromo-2-fluoro-3-nitrophenol has also found utility in materials science. Its reactivity and functional group diversity make it an attractive starting material for the synthesis of advanced materials with tailored properties. Research in this area has focused on developing polymers and coatings with enhanced thermal stability and mechanical strength. A notable example is the use of 4-Bromo-2-fluoro-3-nitrophenol as a monomer in polymerization reactions to produce high-performance polymers with improved thermal resistance and chemical stability.

The synthesis of 4-Bromo-2-fluoro-3-nitrophenol typically involves multi-step processes that require precise control over reaction conditions to achieve high yields and purity. Common synthetic routes include nitration followed by bromination and fluorination steps. Advances in green chemistry have led to the development of more environmentally friendly methods for synthesizing this compound, such as using microwave-assisted reactions and catalytic systems that minimize waste generation.

In terms of safety and handling, it is important to note that while 4-Bromo-2-fluoro-3-nitrophenol is not classified as a hazardous material under current regulations, proper precautions should be taken during its handling to ensure laboratory safety. This includes wearing appropriate personal protective equipment (PPE) such as gloves, goggles, and lab coats, as well as working in well-ventilated areas or fume hoods to minimize exposure to vapors.

The physical properties of 4-Bromo-2-fluoro-3-nitrophenol, including its melting point, boiling point, and solubility characteristics, are critical for its use in various applications. The compound is generally insoluble in water but shows good solubility in organic solvents such as dichloromethane, acetone, and dimethyl sulfoxide (DMSO). These solubility properties make it suitable for use in solution-based reactions and formulations.

In conclusion, 4-Bromo-2-fluoro-3-nitrophenol (CAS No. 1805031-72-4) is a multifaceted compound with significant potential across multiple scientific disciplines. Its unique combination of functional groups provides a foundation for developing novel drugs, advanced materials, and other innovative applications. Ongoing research continues to uncover new possibilities for this versatile molecule, further solidifying its importance in modern chemistry.